Cas no 1259610-13-3 ((1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine
• CAS No: 1259610-13-3
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5590862
• PubChem ID: 92207937
• Update Time: 2025-08-04

(1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-BROMO-5-METHYLPHENYL)ETHYLAMINE
• (R)-1-(2-bromo-5-methylphenyl)ethanamine
• Benzenemethanamine, 2-bromo-α,5-dimethyl-, (αR)-
• (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine
• C92014
• 1259610-13-3
• EN300-1897347

• Inchi： 1S/C9H12BrN/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m1/s1
• InChI Key： IZQJCORRPIODPA-SSDOTTSWSA-N
• SMILES： N[C@@H](C1=CC(C)=CC=C1Br)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±25.0 °C(Predicted)
• pka: 8.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine (CAS: 1259610-13-3)

In recent years, (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine (CAS: 1259610-13-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its bromo and methyl substituents on the phenyl ring, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's unique structural features and stereochemistry make it a valuable intermediate in asymmetric synthesis and drug design.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potent serotonin receptor modulators. The study demonstrated that the (R)-enantiomer exhibits superior binding affinity compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug efficacy. Additionally, advances in catalytic asymmetric synthesis have enabled more efficient production of this compound, with yields exceeding 90% enantiomeric excess (ee) using chiral auxiliaries.

Another significant development involves the application of (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine in the design of novel anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, with reduced side effects compared to traditional NSAIDs.

The compound's mechanism of action has also been investigated in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate dopamine receptor signaling and reduce oxidative stress in neuronal cells.

From a synthetic chemistry perspective, recent innovations have focused on green chemistry approaches to produce (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine. A 2023 paper in Green Chemistry described a solvent-free, catalytic asymmetric reductive amination process that significantly reduces waste generation and energy consumption while maintaining high stereoselectivity. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

In conclusion, (1R)-1-(2-bromo-5-methylphenyl)ethan-1-amine (CAS: 1259610-13-3) represents a versatile and pharmacologically relevant compound with applications spanning multiple therapeutic areas. Ongoing research continues to uncover new synthetic methodologies and biological activities, positioning this molecule as a valuable tool in drug discovery and development. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems, further expanding its utility in the pharmaceutical sciences.